Cas no 66749-96-0 (Benzaldehyde, 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)-)
Benzaldehyde, 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)-, is a functionalized aromatic aldehyde featuring a polyether-aza macrocyclic substituent at the para position. This compound combines the reactivity of the benzaldehyde carbonyl group with the chelating properties of the 1,4,7,10-tetraoxa-13-azacyclopentadecane (aza-15-crown-5) moiety, making it useful in coordination chemistry and as a precursor for complex ligand systems. The crown ether component enhances solubility in polar solvents and may facilitate phase-transfer applications. Its structure allows for selective binding to alkali and alkaline earth metal ions, offering potential in sensor development or catalytic processes. The product is typically handled under inert conditions due to the aldehyde's sensitivity to oxidation.
66749-96-0 structure
Product name:Benzaldehyde, 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)-
Benzaldehyde, 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde, 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)-
- 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)benzaldehyde
- 66749-96-0
- N-(4-formyl-phenyl)aza-15-crown-5
- SCHEMBL10070834
- 4-(1,4,7,10-Tetraoxa-13-azacyclopentadecan-13-yl)benzaldehyde
- DTXSID80498764
- AKOS030576419
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- MDL： MFCD09221417
- Inchi： InChI=1S/C17H25NO5/c19-15-16-1-3-17(4-2-16)18-5-7-20-9-11-22-13-14-23-12-10-21-8-6-18/h1-4,15H,5-14H2
- InChI Key： KSAPULJIFBTZLY-UHFFFAOYSA-N
- SMILES： C1COCCOCCOCCOCCN1C2=CC=C(C=C2)C=O
Computed Properties
- Exact Mass: 323.17327290g/mol
- Monoisotopic Mass: 323.17327290g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 57.2Ų
Benzaldehyde, 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)- Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D487804-1g |
4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)benzaldehyde |
66749-96-0 | 95% | 1g |
$990 | 2024-08-03 | |
| eNovation Chemicals LLC | D487804-1g |
4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)benzaldehyde |
66749-96-0 | 95% | 1g |
$990 | 2025-02-25 | |
| eNovation Chemicals LLC | D487804-1g |
4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)benzaldehyde |
66749-96-0 | 95% | 1g |
$990 | 2025-03-03 |
Benzaldehyde, 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)- Related Literature
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Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
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2. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
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3. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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4. Book reviews
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Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
66749-96-0 (Benzaldehyde, 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)-) Related Products
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(CAS:66749-96-0)Benzaldehyde, 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)-
Purity:95%+
Quantity:1g/5g/10g/100g
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